Cas no 1021055-63-9 (methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate)

• Product Name: methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate
• CAS No: 1021055-63-9
• MF: C₁₈H₁₅N₃O₄S
• MW: 369.394402742386
• CID: 5981092
• PubChem ID: 42138320
• Update Time: 2025-05-21

methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate
• VU0636693-1
• 1021055-63-9
• methyl 5-(((6-benzamidopyridazin-3-yl)thio)methyl)furan-2-carboxylate
• methyl 5-[(6-benzamidopyridazin-3-yl)sulfanylmethyl]furan-2-carboxylate
• F5126-0061
• AKOS024499434

• Inchi： 1S/C18H15N3O4S/c1-24-18(23)14-8-7-13(25-14)11-26-16-10-9-15(20-21-16)19-17(22)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,19,20,22)
• InChI Key： JCRIZXYRQVQSDS-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1)=O)CC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 369.07832714g/mol
• Monoisotopic Mass: 369.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 120Ų

Additional information on methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate

Methyl 5-{[(6-Benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate (CAS No. 1021055-63-9): A Comprehensive Overview

Methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate, identified by its CAS number 1021055-63-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural complexity and unique functional groups present in this molecule contribute to its potential as a lead compound in drug discovery programs.

The molecular structure of methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate features a furan core substituted with a carboxylate group at the 2-position and a sulfanyl-methyl group linked to a benzamidopyridazin-3-yl moiety. This arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors. The presence of the benzamidine group is particularly noteworthy, as it is known to participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to their biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in modulating various biological pathways. The pyridazine scaffold, present in this compound, is a well-studied heterocycle with demonstrated activity in several pharmacological contexts. Pyridazine derivatives have been explored for their potential in treating conditions such as inflammation, pain, and neurological disorders. The incorporation of the benzamidine moiety into the pyridazine core enhances the compound's ability to interact with biological systems, making it an attractive candidate for further investigation.

The sulfanyl-methyl group attached to the pyridazine ring introduces another layer of complexity to the molecule. Sulfur-containing compounds are frequently encountered in bioactive molecules due to their ability to form stable bonds with biological targets. The sulfanyl group can participate in various interactions, including hydrogen bonding and hydrophobic interactions, which are essential for achieving high binding affinity. Additionally, sulfur atoms can undergo redox reactions, providing another mechanism for modulating biological activity.

The carboxylate group at the 2-position of the furan ring further contributes to the compound's versatility. Carboxylate groups are known to be involved in salt formation and can act as proton acceptors, influencing the compound's solubility and stability. These properties are critical for pharmaceutical applications, as they affect how the compound behaves in biological systems and during formulation processes.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Researchers have been employing computational methods and experimental techniques to elucidate how changes in molecular structure influence biological activity. In the case of methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate, modifications to the benzamidopyridazin-3-yl moiety have been shown to significantly impact its potency and selectivity. For instance, variations in the substitution pattern on the benzamidine group can alter its interaction with target proteins, leading to enhanced or modified pharmacological effects.

The furan ring itself is another key structural feature that contributes to the compound's potential bioactivity. Furan derivatives have been widely studied for their role in various biological processes, including antimicrobial and anti-inflammatory effects. The electron-rich nature of the furan ring allows it to participate in π-stacking interactions with biological targets, which can enhance binding affinity. Additionally, furan rings can undergo electrophilic additions, providing another mechanism for modulating biological activity through chemical modifications.

Advances in synthetic chemistry have enabled researchers to access increasingly complex molecular architectures like methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate with greater ease. Modern synthetic methodologies allow for precise control over molecular structure, enabling the rapid exploration of SARs. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently. These advancements have accelerated the discovery process and opened new avenues for developing novel therapeutic agents.

The pharmacokinetic properties of methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate are also of significant interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Computational modeling tools have been developed to predict ADME properties based on molecular structure, allowing researchers to identify promising candidates early in the discovery process. In vitro and in vivo studies are then conducted to validate these predictions and provide further insights into the compound's behavior in biological systems.

In conclusion, methyl 5-{[(6-benzamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate (CAS No. 1021055-63-9) is a structurally complex molecule with multiple functional groups that contribute to its potential bioactivity. Its unique combination of a furan core substituted with a carboxylate group and a sulfanyl-methyl-linked benzamidopyridazin-3-yl moiety makes it an intriguing candidate for further investigation in pharmaceutical research. Advances in synthetic chemistry and computational modeling continue to enhance our ability to explore SARs and develop novel therapeutic agents based on such compounds.